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Abstract

Carbanilide, chemically known as 1,3-diphenylurea, is a versatile organic compound with a
significant role in various scientific domains. It serves as a crucial intermediate in the synthesis
of pharmaceuticals and other fine chemicals. Notably, carbanilide and its derivatives exhibit
interesting biological activities, including cytokinin-like effects in plants and potential as
therapeutic agents. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, synthesis, purification, and spectroscopic
characterization of carbanilide. Furthermore, it delves into the biological significance of
carbanilide derivatives, illustrating their interaction with cytokinin signaling pathways and their
broader therapeutic potential. Detailed experimental protocols and data are presented to
facilitate further research and application in drug development and agricultural sciences.

Chemical Structure and Identification

Carbanilide is a symmetrical diarylurea characterized by a central urea moiety flanked by two
phenyl groups.

e |[UPAC Name: 1,3-diphenylurea[1]

e Synonyms: Carbanilide, N,N'-Diphenylurea, sym-Diphenylurea[2][3]
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e Molecular Formula: C13H12N20[1]

« SMILES Notation: C1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2[1]

e InChl Key: GWEHVDNNLFDJLR-UHFFFAOYSA-N[1]

Physicochemical Properties

A summary of the key physicochemical properties of carbanilide is presented in the table

below for easy reference and comparison.

Property Value Reference
Molecular Weight 212.25 g/mol [1]
White to off-white crystalline
Appearance ] [2]
solid/powder
Melting Point 238-241 °C (460-466 °F) [1114]
N _ 260-262 °C (500-504 °F) with
Boiling Point N [2][4]
decomposition
Sparingly soluble in water
- (0.15 g/L). Soluble in ethanol,
Solubility [1]
ether, and acetone. Moderately
soluble in pyridine.
pKa (Strongest Acidic) 11.53
LogP 3.1
Density 1.239 g/cm3 [1]

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and

characterization of carbanilide.

Synthesis of Carbanilide from Aniline and Urea
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This protocol is adapted from the established method of reacting aniline hydrochloride with
urea.[2]

Materials:

Aniline hydrochloride

Urea

Deionized water

Ethanol

Decolorizing carbon
Procedure:

 In a round-bottom flask equipped with a reflux condenser, dissolve 390 g (3 moles) of aniline
hydrochloride and 190 g (3.2 moles) of urea in 1500 mL of water.

» Heat the solution to boiling.

» Continue boiling under reflux. After approximately one hour, crystals of carbanilide will begin
to separate.

e After 1.5 to 2 hours of boiling, the reaction mixture will start to bump, indicating significant
crystal formation.

» Rapidly filter the hot mixture by suction filtration and wash the collected crystals with 100 mL
of boiling water.

o The filtrate can be chilled to crystallize phenylurea, a side product. The filtrate can be
subjected to further cycles of boiling and filtration to maximize the yield of carbanilide.

e The crude carbanilide is obtained as a solid.
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Synthesis of Carbanilide from Phenyl Isocyanate and
Aniline

This alternative method involves the reaction of phenyl isocyanate with aniline.
Materials:

e Phenyl isocyanate

e Aniline

¢ Anhydrous toluene (or other inert solvent like benzene, ether, or acetonitrile)

Procedure:

In a dry reaction flask, dissolve aniline in an inert solvent.

o Slowly add an equimolar amount of phenyl isocyanate to the aniline solution while stirring.
The reaction is typically conducted at a temperature between 20°C and 100°C.

» Continue stirring the reaction mixture for 1 to 60 hours. The progress of the reaction can be
monitored by techniques such as Thin Layer Chromatography (TLC).

o Depending on the concentration, the carbanilide product may precipitate out of the solution.

« If a precipitate forms, it can be collected by filtration. If the product remains in solution, the
solvent can be removed under reduced pressure.

Purification by Recrystallization

The crude carbanilide can be purified by recrystallization from ethanol to obtain colorless
needles.[2]

Materials:
¢ Crude carbanilide

e Ethanol
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» Decolorizing carbon
Procedure:

o Dissolve the crude carbanilide in a minimum amount of hot ethanol. Approximately 1 liter of
ethanol is required for every 25 g of product.[2]

e Add a small amount of decolorizing carbon to the hot solution to remove colored impurities.

o Heat the solution briefly and then perform a hot filtration to remove the decolorizing carbon
and any other insoluble impurities.

 Allow the hot filtrate to cool slowly to room temperature, and then further cool in an ice bath
to induce crystallization.

o Collect the purified carbanilide crystals by suction filtration.

e Wash the crystals with a small amount of cold ethanol to remove any remaining soluble
impurities.

e Dry the crystals in a desiccator or a vacuum oven. The melting point of the recrystallized
product should be sharp, around 235-238°C.

Spectroscopic Characterization

The identity and purity of the synthesized carbanilide can be confirmed using various
spectroscopic techniques.

e 1H NMR Spectroscopy: The proton NMR spectrum of carbanilide will show characteristic
signals for the aromatic protons of the two phenyl rings and the N-H protons of the urea
linkage.

e 13C NMR Spectroscopy: The carbon NMR spectrum will display distinct peaks corresponding
to the carbonyl carbon of the urea group and the carbons of the phenyl rings.

« Infrared (IR) Spectroscopy: The IR spectrum of carbanilide exhibits characteristic absorption
bands. Key peaks include N-H stretching vibrations around 3300 cm~1, C=0 stretching of the
urea group around 1650 cm~1, and aromatic C-H and C=C stretching vibrations.
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e Mass Spectrometry (MS): The mass spectrum of carbanilide will show a molecular ion peak
(M*) at m/z 212, corresponding to its molecular weight.[1] Fragmentation patterns can
provide further structural confirmation.

Biological Significance and Signaling Pathways

While carbanilide itself is recognized for its cytokinin-like activity in plants, its derivatives have
garnered significant attention for their potent and diverse biological activities.[5][6]

Cytokinin Signaling Pathway and the Role of
Diphenylurea Derivatives

Cytokinins are a class of plant hormones that regulate cell division and differentiation. The
cytokinin signaling pathway is a multi-step phosphorelay system. Diphenylurea derivatives
have been shown to act as inhibitors of cytokinin oxidase/dehydrogenase (CKX), an enzyme
responsible for cytokinin degradation.[7] By inhibiting CKX, these compounds can increase the
endogenous levels of active cytokinins, thereby modulating plant growth and development.

Cytoplasm

Carbanilide
Derivative

Cell Membrane

Binds T
AHK (Receptor) @ Degraded by

Phosphorylates

Activates | _inhibits | B
- ipti ' 2 Type-AARR (Negative Feedback)

Activates
Transcription

Nucleus

Phosphorylates

Type-B ARR Cytokinin Response

(Cell Division, etc.)

Translocates

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b493258?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/carbanilide
https://www.benchchem.com/product/b493258?utm_src=pdf-body
https://www.ishs.org/ishs-article/1359_3
https://pubmed.ncbi.nlm.nih.gov/13246628/
https://pubmed.ncbi.nlm.nih.gov/32945834/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b493258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Click to download full resolution via product page

Caption: Cytokinin signaling pathway and the inhibitory action of carbanilide derivatives on
CKX.

Logical Workflow for Screening Carbanilide Derivatives

The diverse biological activities of carbanilide derivatives necessitate a structured approach
for screening and identifying lead compounds for drug development or agricultural applications.
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Caption: A logical workflow for the screening and development of carbanilide derivatives.

Conclusion

Carbanilide is a compound of significant chemical and biological interest. Its straightforward
synthesis and the diverse bioactivities of its derivatives make it an attractive scaffold for the
development of new therapeutic agents and agrochemicals. This guide has provided a detailed
overview of its fundamental properties and protocols, intended to serve as a valuable resource
for researchers in the fields of chemistry, biology, and drug development. The exploration of
carbanilide's structure-activity relationships continues to be a promising area of research with
the potential for novel discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b493258#carbanilide-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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